6-(4-Nitrophenyl)pyridazin-3-ol
Cat. No. B1353759
M. Wt: 217.18 g/mol
InChI Key: IKBFYMXTFYZVAS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08367668B2
Procedure details
15 g of 4-nitroacetophenone are converted into the pyridazinone in accordance with with GWP 1.
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]([C:4]1[CH:9]=[CH:8][C:7]([N+:10]([O-:12])=[O:11])=[CH:6][CH:5]=1)=O.[N:13]1[NH:14][C:15](=[O:19])[CH:16]=CC=1>>[O:19]=[C:15]1[NH:14][N:13]=[C:2]([C:4]2[CH:9]=[CH:8][C:7]([N+:10]([O-:12])=[O:11])=[CH:6][CH:5]=2)[CH:1]=[CH:16]1
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Inputs
Step One
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Name
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Quantity
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15 g
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Type
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reactant
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Smiles
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CC(=O)C1=CC=C(C=C1)[N+](=O)[O-]
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N=1NC(C=CC1)=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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Smiles
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O=C1C=CC(=NN1)C1=CC=C(C=C1)[N+](=O)[O-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
